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Compound of Interest

Compound Name: 4-Chloropicolinimidamide

Cat. No.: B11767042

Get Quote
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Nomenclature, Synthesis, and Pharmacophore Utility

Executive Summary & Chemical Identity

4-chloro-2-amidinopyridine is a functionalized pyridine scaffold characterized by a chlorine
atom at the C4 position and an amidine (carboximidamide) group at the C2 position. It acts as
a "warhead" precursor in drug discovery, particularly for targeting the S1 pocket of serine
proteases (e.g., Thrombin, Factor Xa) due to the high basicity of the amidine group (pKa ~11—
12), which mimics the arginine side chain.

Core ldentifiers

The molecule is frequently listed under varying systematic names depending on the database
or supplier (e.g., CAS, PubChem, eMolecules).
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Identifier Type Value Context

Common Name 4-chloro-2-amidinopyridine General Laboratory Use

4-chloropyridine-2- . )
IUPAC Name o ) Official Systematic Name
carboximidamide

Catalog Name 4-Chloropicolinimidamide Derived from Picolinic Acid
CAS (Free Base) 760173-28-2 Primary Registry Number
Most Common Commercial
CAS (HCI Salt) 688753-58-4
Form
Molecular Formula CeHeCIN3 Free Base
SMILES NC(=N)clcc(Cl)cenl Cheminformatics / Docking
NLAKGNJSMPJRQB- ]
InChl Key Unique Structural Hash

UHFFFAOYSA-N

Synonym Analysis & Nomenclature Logic

In automated procurement systems and patent literature, this molecule is often obscured by
non-standard naming conventions. Understanding the derivation of these synonyms is crucial
for comprehensive database searching.

The "Picolin-" Variation

The prefix "Picolin-" refers to the 2-position of the pyridine ring (derived from picolinic acid).
e Synonym:4-Chloropicolinimidamide[1][2][3]

e Logic: 4-Chloro (substituent) + Picolin (pyridine-2-yl) + Imidamide (amidine functional group).

[4]

The "Carboxamidine" Variation

While IUPAC prefers "carboximidamide,” older literature and some vendors use
"carboxamidine."”
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e Synonym:4-chloropyridine-2-carboxamidine[1][2][4][5][6][7]

e Logic: Treats the group as an amidine derivative of a carboxylic acid.

Visualization: Nomenclature Hierarchy

The following diagram illustrates the relationship between the chemical structure and its various
valid synonyms.

IUPAC Systematic 4-chloropyridine-2-carboximidamide

Structure:

4-chloro-2-amidinopyridine 4-Chloropicolinimidamide

Vendor / Catalog

4-chloro-2-pyridinecarboximidamide

Salt Forms hydrochloride

Click to download full resolution via product page

Figure 1: Hierarchical mapping of synonyms for 4-chloro-2-amidinopyridine, linking structural
identity to database nomenclature.

Synthetic Pathways & Protocols

The synthesis of 4-chloro-2-amidinopyridine typically proceeds via the Pinner reaction or direct
addition of ammonia equivalents to the corresponding nitrile. The presence of the chlorine at
C4 requires careful handling to avoid nucleophilic aromatic substitution (

) side reactions during the amidine formation.

Primary Precursor

e Name: 4-chloropyridine-2-carbonitrile
e CAS: 19235-89-3

» Role: The nitrile group is converted to the amidine.
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Protocol: Lithium Hexamethyldisilazide (LIHMDS)
Method

This method is preferred over the acidic Pinner reaction for chloropyridines to prevent
hydrolysis of the chlorine.

Setup: Flame-dry a 3-neck round bottom flask under Nitrogen (

).

o Solvation: Dissolve 4-chloropyridine-2-carbonitrile (1.0 eq) in anhydrous THF. Cool to 0°C.

» Addition: Dropwise add LIHMDS (1.0 M in THF, 1.1 eq). The solution will turn dark (formation
of the N-lithio amidine intermediate).

» Reaction: Stir at 0°C for 2 hours, then warm to Room Temperature (RT) for 4 hours.

e Quench/Workup: Cool to 0°C. Carefully quench with 4N HCI in dioxane (excess). This
protonates the intermediate to form the amidine hydrochloride salt.

e |solation: The product, 4-chloro-2-amidinopyridine HCI, precipitates. Filter, wash with cold
diethyl ether, and dry under vacuum.

Visualization: Synthetic Workflow

s e i
4-chloropyridine-2-carbonitrile LiHMDS / THF | Nucleophilic Addition _ ! Nithio amidine 1|
(CAS: 19235-89-3) (0°C > RT) | Intermediate |

Protonation & Precipitation 4-chloro-2-amidinopyridine HCI

(CAS: 688753-58-4)

Click to download full resolution via product page

Figure 2: Synthetic route from nitrile precursor to the stable amidine hydrochloride salt using
LIHMDS.

Analytical Validation

When verifying the identity of the synthesized or purchased material, the following spectral
signatures are diagnostic.
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. Expected Signal (DMSO- .
Technique d6) Structural Assignment

Amidine protons (

1H NMR 0 ~9.4-9.6 ppm (br s, 2H-4H)

)

Pyridine C6-H (Alpha to
1H NMR 4 ~8.7 ppm (d, 1H) ]

Nitrogen)

Pyridine C3-H (Alpha to
1H NMR 0 ~8.1 ppm (s, 1H) o

Amidine)

_ [M+H]* (Chlorine isotope

LC-MS m/z = 156/158 (3:1 ratio)

pattern)

Caution: The free base is hygroscopic and absorbs

from the air to form carbonates. Always store as the HCI salt in a desiccator.

Applications in Drug Discovery

This scaffold is not merely a building block but a privileged structure in two primary therapeutic
areas:

o Serine Protease Inhibitors: The amidine mimics the guanidinium group of Arginine, forming a
critical salt bridge with Asp189 in the S1 pocket of Trypsin-like proteases (Thrombin, Factor
Xa, uPA).

o Epigenetic Modulators: Used in the synthesis of inhibitors for Histone Demethylases (e.g.,
JMJD3), where the pyridine nitrogen coordinates with the catalytic Iron (Fe) center.

References

» National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 11235339, 4-Chloropicolinimidamide hydrochloride. Retrieved from [Link]
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e GlaxoSmithKline (2012).Patent WO2012052390A1: N-2-(2-pyridinyl)-4-pyrimidinyl-beta-
alanine derivatives as inhibitors of histone demethylase jmjd3. (Describes synthesis of 4-
chloro-2-pyridinecarboximidamide from nitrile).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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